Cas no 2228219-08-5 (2-bromo-5-(piperidin-3-yloxy)pyridine)

• Product Name: 2-bromo-5-(piperidin-3-yloxy)pyridine
• CAS No: 2228219-08-5
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• CID: 6069835
• PubChem ID: 165940444
• Update Time: 2025-05-24

2-bromo-5-(piperidin-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(piperidin-3-yloxy)pyridine
• Pyridine, 2-bromo-5-(3-piperidinyloxy)-
• 2228219-08-5
• EN300-1906611

• Inchi： 1S/C10H13BrN2O/c11-10-4-3-9(7-13-10)14-8-2-1-5-12-6-8/h3-4,7-8,12H,1-2,5-6H2
• InChI Key： FTGVSKDILDRFLK-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=C(OC2CCCNC2)C=C1

Computed Properties

• Exact Mass: 256.02113g/mol
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• Boiling Point: 359.1±42.0 °C(Predicted)
• pka: 8.77±0.10(Predicted)

Additional information on 2-bromo-5-(piperidin-3-yloxy)pyridine

Introduction to 2-bromo-5-(piperidin-3-yloxy)pyridine (CAS No. 2228219-08-5)

2-bromo-5-(piperidin-3-yloxy)pyridine, identified by its Chemical Abstracts Service number CAS No. 2228219-08-5, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a brominated pyridine core linked to a piperidine oxide moiety, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The unique structural attributes of this compound make it a valuable scaffold for developing novel therapeutic agents.

The< strong> bromo substituent at the 2-position of the pyridine ring introduces reactivity that is highly useful in synthetic chemistry, enabling further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. This reactivity is particularly exploited in the construction of more complex molecules, including those intended for biological evaluation. The< strong>piperidin-3-yloxy group, on the other hand, contributes to the compound's solubility and bioavailability, making it an attractive candidate for pharmacokinetic studies.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, kinase inhibitors have been extensively studied due to their role in regulating critical cellular processes. The structure of 2-bromo-5-(piperidin-3-yloxy)pyridine bears a resemblance to known kinase inhibitors, suggesting its potential utility in this domain. Specifically, the< strong>piperidinyl moiety is a common pharmacophore in kinase inhibitors, known for its ability to interact with ATP-binding pockets.

Recent studies have highlighted the importance of< strong>piperidine-based scaffolds in drug design. These scaffolds are favored for their ability to modulate protein-protein interactions and their favorable pharmacokinetic properties. The incorporation of a bromine atom into such scaffolds enhances their versatility, allowing for further derivatization and optimization. This has led to the exploration of 2-bromo-5-(piperidin-3-yloxy)pyridine as a precursor in the synthesis of more complex molecules with potential therapeutic benefits.

The< strong>pyridine core of this compound is another key feature that contributes to its pharmaceutical relevance. Pyridine derivatives are ubiquitous in medicinal chemistry due to their broad spectrum of biological activities. They can act as ligands for various enzymes and receptors, making them valuable tools in drug development. The brominated pyridine ring in 2-bromo-5-(piperidin-3-yloxy)pyridine provides additional opportunities for chemical modification, enabling the creation of novel analogs with enhanced efficacy and selectivity.

One of the most promising applications of 2-bromo-5-(piperidin-3-yloxy)pyridine is in the development of targeted cancer therapies. Cancer kinases are often overexpressed or mutated in tumor cells, making them attractive targets for inhibition. By designing molecules that specifically interfere with kinase activity, it is possible to disrupt signaling pathways that contribute to tumor growth and progression. The< strong>piperidine oxide group in this compound may serve as a hinge-binding motif, crucial for binding to the ATP-binding site of kinases.

The synthesis of 2-bromo-5-(piperidin-3-yloxy)pyridine involves several key steps that highlight its synthetic utility. Initially, the bromination of a pyridine precursor introduces the< strong>bromo substituent at the desired position. Subsequent nucleophilic substitution with piperidine yields the< strong>piperidin-3-yloxy group. These reactions are typically performed under mild conditions, ensuring high yields and minimal side products. The resulting compound can then be further functionalized using various organic transformations.

In conclusion, 2-bromo-5-(piperidin-3-yloxy)pyridine (CAS No. 2228219-08-5) represents a promising candidate for further pharmaceutical development. Its unique structural features, including the< strong>bromo pyridine core and< strong>piperidinyl oxygenated side chain, make it a versatile scaffold for designing novel therapeutic agents. Recent advancements in drug discovery have underscored the importance of such compounds in addressing unmet medical needs.